Cas no 2227938-60-3 (rac-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1R,2R)-2-(methoxycarbonyl)cyclopropylacetic acid)

• Product Name: rac-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1R,2R)-2-(methoxycarbonyl)cyclopropylacetic acid
• CAS No: 2227938-60-3
• MF: C₂₂H₂₁NO₆
• MW: 395.405246496201
• CID: 5963500
• PubChem ID: 165835435
• Update Time: 2025-10-28

rac-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1R,2R)-2-(methoxycarbonyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1R,2R)-2-(methoxycarbonyl)cyclopropylacetic acid
• 2227938-60-3
• EN300-1556460
• rac-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(1R,2R)-2-(methoxycarbonyl)cyclopropyl]acetic acid

• Inchi： 1S/C22H21NO6/c1-28-21(26)17-10-16(17)19(20(24)25)23-22(27)29-11-18-14-8-4-2-6-12(14)13-7-3-5-9-15(13)18/h2-9,16-19H,10-11H2,1H3,(H,23,27)(H,24,25)/t16-,17-,19?/m1/s1
• InChI Key： ROPMHSLWAOJFQC-QNZPCDNOSA-N
• SMILES： O(C)C([C@@H]1C[C@H]1C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 395.13688739g/mol
• Monoisotopic Mass: 395.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 102Ų

Additional information on rac-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1R,2R)-2-(methoxycarbonyl)cyclopropylacetic acid

Racemic 2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-(1R,2R)-2-(methoxycarbonyl)cyclopropylacetic Acid: A Comprehensive Overview

The compound with CAS number 2227938-60-3, known as racemic 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1R,2R)-2-(methoxycarbonyl)cyclopropylacetic acid, is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and peptide synthesis. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopropane ring, and a methoxycarbonyl moiety, all of which contribute to its unique chemical properties and reactivity.

The Fmoc group is a well-known protecting group in peptide synthesis, often used to protect amino groups during solid-phase synthesis. Its presence in this compound suggests that it plays a critical role in controlling the reactivity of the amino group during synthetic procedures. The cyclopropane ring, on the other hand, introduces strain and rigidity into the molecule, which can significantly influence its pharmacokinetic properties and interactions with biological targets.

Recent studies have highlighted the importance of such strained ring systems in drug design, particularly in enhancing bioavailability and target selectivity. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that cyclopropane-containing compounds can exhibit improved oral absorption due to their unique physicochemical properties. This makes racemic 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1R,2R)-2-(methoxycarbonyl)cyclopropylacetic acid a promising candidate for further exploration in drug discovery programs.

The methoxycarbonyl group attached to the cyclopropane ring adds another layer of functionality to this compound. This group is known to enhance solubility and stability, which are critical factors in drug delivery systems. Additionally, the stereochemistry at the (1R,2R) configuration of the cyclopropane ring suggests that this compound may exhibit enantioselective behavior in biological systems, making it a valuable tool for studying stereoselective reactions and enzyme inhibition.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over stereochemistry and functional group compatibility. Techniques such as asymmetric catalysis and convergent synthesis have been employed to construct similar molecules with high enantiomeric excess (ee). These methods are particularly relevant for scaling up production while maintaining the desired stereochemical integrity.

In terms of applications, this compound has potential uses in peptide synthesis as an Fmoc-protected amino acid derivative. Its cyclopropane moiety could serve as a rigid scaffold for constructing bioactive molecules with novel pharmacophores. Furthermore, its methoxycarbonyl group may facilitate its incorporation into larger molecular frameworks through esterification or amidation reactions.

Recent advancements in computational chemistry have also enabled researchers to predict the behavior of such compounds in biological systems with greater accuracy. For example, molecular docking studies have revealed that the Fmoc group can influence the binding affinity of peptides to their target receptors by modulating hydrophobic interactions and hydrogen bonding networks.

In conclusion, racemic 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1R,2R)-2-(methoxycarbonyl)cyclopropylacetic acid is a versatile molecule with significant potential in medicinal chemistry and peptide synthesis. Its unique structure combines functional groups that offer both synthetic utility and biological relevance, making it an intriguing subject for further research and development.